![molecular formula C6H17NO3P+ B1599473 2-Diethoxyphosphorylethylazanium CAS No. 203192-98-7](/img/structure/B1599473.png)
2-Diethoxyphosphorylethylazanium
Overview
Description
2-Diethoxyphosphorylethylazanium is a chemical compound with the molecular formula C8H18NO7P . It is also known by the synonym Diethyl (2-aminoethyl)phosphonate oxalate .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 271.20500 . Its boiling point is 256ºC at 760mmHg, and it has a melting point of 135-141ºC .Scientific Research Applications
Synthesis of Novel Polymers
2-Diethoxyphosphorylethylazanium has been used in the synthesis of novel phosphonate-containing polymers. These polymers are synthesized using copper-catalyzed azide-alkyne cycloaddition reactions and have potential applications in various fields due to their unique properties (Dolan et al., 2015).
Development of Heterocyclic Compounds
This compound is instrumental in the creation of heterocyclic compounds like isoxazole or 1,2,3-triazole derivatives. These compounds have potential applications in medicinal chemistry and materials science (Brel, 2018).
Antiviral Applications
Research has shown that derivatives of this compound, such as 9-([2-hydroxy-1-(hydroxymethyl)ethoxy]methyl)guanine, have potent antiviral properties against herpes group viruses, making it a potential candidate for antiviral therapies (Field et al., 1983).
Heterocyclization Reactions
It's used in heterocyclization reactions to create compounds with fluoroalkyl and diethoxyphosphoryl groups, which have potential applications in the development of new chemical entities (Shidlovskii et al., 2004).
Charge Transfer in Anion Relay Chemistry
The diethoxyphosphonate group, a derivative of this compound, plays a crucial role in negative charge migration in Anion Relay Chemistry, providing a new pathway for chemical synthesis (Sokolsky & Smith, 2012).
Synthesis of Acyclic Phosphonate Nucleotide Analogues
In the field of medicinal chemistry, acyclic phosphonate nucleotide analogues with a 5,6-dihydro-1H-[1,2,3]triazolo[4,5-d]pyridazine-4,7-dione system have been synthesized using this compound. These analogues have potential applications in antiviral and cytotoxic treatments (Bankowska et al., 2014).
Peptide Synthesis
3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one, a derivative of this compound, is an effective coupling reagent for peptide synthesis, showing remarkable resistance to racemization (Ye, Li & Jiang, 2005).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
2-diethoxyphosphorylethylazanium | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H16NO3P/c1-3-9-11(8,6-5-7)10-4-2/h3-7H2,1-2H3/p+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUAGHBASZWRMQH-UHFFFAOYSA-O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=O)(CC[NH3+])OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H17NO3P+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70427346 | |
Record name | 2-diethoxyphosphorylethylazanium | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70427346 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
203192-98-7 | |
Record name | 2-diethoxyphosphorylethylazanium | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70427346 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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